2-(4-chloro-2-fluorophenyl)-N-(4-pyridinylmethyl)acetamide

• IUPAC Name: 2-(4-chloro-2-fluorophenyl)-N-(pyridin-4-ylmethyl)acetamide
• InChI: InChI=1S/C14H12ClFN2O/c15-12-2-1-11(13(16)8-12)7-14(19)18-9-10-3-5-17-6-4-10/h1-6,8H,7,9H2,(H,18,19)
• InChI Key: NMZJKXCZRRRILI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)F)CC(=O)NCC2=CC=NC=C2
• Molecular Formula: C14H12ClFN2O
• Molecular Weight: 278.71 g/mol

Description

2-(4-chloro-2-fluorophenyl)-N-(4-pyridinylmethyl)acetamide, also known as CFM-2, is a chemical compound that has been extensively studied due to its potential therapeutic applications. CFM-2 belongs to the class of N-acyl amino acid derivatives and has been found to exhibit a range of biochemical and physiological effects. We will also explore the current scientific research application of CFM-2 and list future directions for its potential therapeutic use.

Mechanism of Action

The exact mechanism of action of 2-(4-chloro-2-fluorophenyl)-N-(4-pyridinylmethyl)acetamide is not fully understood. However, it has been suggested that 2-(4-chloro-2-fluorophenyl)-N-(4-pyridinylmethyl)acetamide acts by inhibiting the activity of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the breakdown of endocannabinoids. Endocannabinoids are naturally occurring compounds in the body that play a role in pain and inflammation. By inhibiting FAAH, 2-(4-chloro-2-fluorophenyl)-N-(4-pyridinylmethyl)acetamide increases the levels of endocannabinoids, which in turn reduces pain and inflammation.
Biochemical and Physiological Effects:
2-(4-chloro-2-fluorophenyl)-N-(4-pyridinylmethyl)acetamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce pain and inflammation in various animal models. 2-(4-chloro-2-fluorophenyl)-N-(4-pyridinylmethyl)acetamide has also been found to inhibit the growth of certain types of cancer cells. In addition, 2-(4-chloro-2-fluorophenyl)-N-(4-pyridinylmethyl)acetamide has been found to exhibit neuroprotective effects and has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

2-(4-chloro-2-fluorophenyl)-N-(4-pyridinylmethyl)acetamide has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in large quantities. 2-(4-chloro-2-fluorophenyl)-N-(4-pyridinylmethyl)acetamide has also been extensively studied and its mechanism of action is well understood. However, 2-(4-chloro-2-fluorophenyl)-N-(4-pyridinylmethyl)acetamide also has some limitations. It has poor solubility in water, which can make it difficult to administer in vivo. 2-(4-chloro-2-fluorophenyl)-N-(4-pyridinylmethyl)acetamide also has a relatively short half-life, which can limit its effectiveness in some applications.

Future Directions

For research on 2-(4-chloro-2-fluorophenyl)-N-(4-pyridinylmethyl)acetamide include further studies on its mechanism of action, optimization of its pharmacokinetic properties, and clinical trials to evaluate its safety and efficacy in humans. 2-(4-chloro-2-fluorophenyl)-N-(4-pyridinylmethyl)acetamide may also have potential for use in combination with other drugs for synergistic effects.

Synthesis Methods

The synthesis of 2-(4-chloro-2-fluorophenyl)-N-(4-pyridinylmethyl)acetamide involves the reaction of 2-(4-chloro-2-fluorophenyl)acetic acid with N-(4-pyridinylmethyl)amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The reaction results in the formation of 2-(4-chloro-2-fluorophenyl)-N-(4-pyridinylmethyl)acetamide as a white solid with a melting point of 130-131°C.

Scientific Research Applications

2-(4-chloro-2-fluorophenyl)-N-(4-pyridinylmethyl)acetamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit analgesic, anti-inflammatory, and anti-tumor activities. 2-(4-chloro-2-fluorophenyl)-N-(4-pyridinylmethyl)acetamide has been studied in various animal models and has shown promising results in reducing pain and inflammation. It has also been found to inhibit the growth of certain types of cancer cells.